Cas no 2227907-34-6 ((1S)-3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol
• CAS No: 2227907-34-6
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5604066
• PubChem ID: 165681128
• Update Time: 2025-05-20

(1S)-3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2227907-34-6
• (1S)-3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol
• EN300-1762846

• Inchi： 1S/C10H14N2O4/c1-16-10-6-7(9(13)4-5-11)2-3-8(10)12(14)15/h2-3,6,9,13H,4-5,11H2,1H3/t9-/m0/s1
• InChI Key： RWNXLSDRYGVSBY-VIFPVBQESA-N
• SMILES： O[C@H](C1C=CC(=C(C=1)OC)[N+](=O)[O-])CCN

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Additional information on (1S)-3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol

Compound CAS No. 2227907-34-6: (1S)-3-Amino-1-(3-Methoxy-4-Nitrophenyl)Propan-1-Ol

The compound with CAS No. 2227907-34-6, commonly referred to as (1S)-3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and bioorganic synthesis. This compound is characterized by its unique stereochemistry, with the (1S) configuration at the chiral center, and its functional groups, including an amino group, a hydroxyl group, and a nitrophenyl moiety. The presence of these groups makes it a versatile building block for various chemical transformations and biological studies.

Recent advancements in computational chemistry have enabled researchers to better understand the electronic properties and reactivity of this compound. For instance, density functional theory (DFT) studies have provided insights into the role of the nitro group in modulating the electronic environment of the molecule, which is crucial for its potential applications in drug design. The nitrophenyl group, being an electron-withdrawing substituent, significantly influences the reactivity of the amino and hydroxyl groups, making this compound a valuable substrate for exploring bioisosteric replacements and bioactivity optimization.

In terms of synthesis, (1S)-3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol can be prepared via a variety of routes, including nucleophilic substitutions and reductions of nitro compounds. One notable approach involves the use of chiral auxiliary reagents to ensure high enantiomeric excess during the formation of the chiral center. This method has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The biological activity of this compound has been extensively studied in vitro and in vivo models. It has demonstrated potential as a lead compound in the development of neuroprotective agents, particularly due to its ability to modulate neurotransmitter systems. Recent research highlights its role in inhibiting specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential utility in treating chronic inflammatory conditions.

The stereochemistry of this compound plays a pivotal role in its pharmacokinetic profile. The (1S) configuration has been shown to enhance bioavailability and reduce toxicity compared to its (1R) counterpart. This finding underscores the importance of stereoselective synthesis in drug development, ensuring that only the biologically active enantiomer is administered to patients.

In conclusion, (1S)-3-amino-1-(3-methoxy-4-nitrophenyl)propan-1-ol is a multifaceted compound with promising applications in both academic research and industrial drug discovery. Its unique structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a key player in the development of novel therapeutic agents.